Cas no 1707358-63-1 (2-Methoxy-4-(piperidin-4-yloxy)pyridine hydrochloride)

• Product Name: 2-Methoxy-4-(piperidin-4-yloxy)pyridine hydrochloride
• CAS No: 1707358-63-1
• MF: C₁₁H₁₇ClN₂O₂
• MW: 244.717881917953
• CID: 5210608
• Update Time: 2025-05-24

2-Methoxy-4-(piperidin-4-yloxy)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-(piperidin-4-yloxy)pyridine hydrochloride

• Inchi： 1S/C11H16N2O2.ClH/c1-14-11-8-10(4-7-13-11)15-9-2-5-12-6-3-9;/h4,7-9,12H,2-3,5-6H2,1H3;1H
• InChI Key： CIUGBHHJYNPRBH-UHFFFAOYSA-N
• SMILES： O(C1CCNCC1)C1=CC=NC(OC)=C1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Additional information on 2-Methoxy-4-(piperidin-4-yloxy)pyridine hydrochloride

Comprehensive Overview of 2-Methoxy-4-(piperidin-4-yloxy)pyridine hydrochloride (CAS No. 1707358-63-1)

2-Methoxy-4-(piperidin-4-yloxy)pyridine hydrochloride (CAS No. 1707358-63-1) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name 2-Methoxy-4-PPOP hydrochloride, features a pyridine core substituted with a methoxy group and a piperidinyloxy moiety, making it a versatile intermediate in drug discovery. Researchers are particularly interested in its potential applications in modulating specific biological pathways, which aligns with the growing demand for targeted therapeutics and small molecule inhibitors.

The compound's CAS No. 1707358-63-1 serves as a unique identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its molecular structure, combining a pyridine ring with a piperidine fragment, offers a balanced lipophilicity and solubility profile, critical for bioavailability in drug development. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such scaffolds, as they are frequently explored in virtual screening and molecular docking studies. Users searching for "pyridine derivatives in drug discovery" or "piperidine-based bioactive compounds" will find this compound highly relevant.

In the context of medicinal chemistry, 2-Methoxy-4-(piperidin-4-yloxy)pyridine hydrochloride is often investigated for its potential role in kinase inhibition and GPCR modulation, two hot topics in contemporary research. The rise of precision medicine has spurred interest in compounds that can selectively interact with disease-specific targets, and this molecule's structural features position it as a candidate for such applications. Additionally, its hydrochloride salt form enhances stability and solubility, addressing common challenges in formulation development.

From a synthetic perspective, the preparation of CAS No. 1707358-63-1 involves multi-step organic transformations, including etherification and salt formation, which are well-documented in peer-reviewed literature. The compound's purity and characterization are typically verified using advanced analytical techniques such as HPLC, NMR, and mass spectrometry. These details are crucial for researchers querying "synthesis of pyridine-ether derivatives" or "analytical methods for hydrochloride salts."

The commercial availability of 2-Methoxy-4-(piperidin-4-yloxy)pyridine hydrochloride through specialized chemical suppliers has facilitated its adoption in high-throughput screening (HTS) campaigns. Its relevance extends to neuropharmacology and oncology research, where scaffold diversity is essential for identifying novel lead compounds. As the pharmaceutical industry shifts toward fragment-based drug discovery, this compound's modular design offers ample opportunities for structural optimization.

Environmental and regulatory considerations are also part of the discourse surrounding CAS No. 1707358-63-1. While it is not classified as hazardous, proper handling protocols are recommended to ensure safety in laboratory settings. This aligns with broader industry trends emphasizing green chemistry and sustainable synthesis, topics frequently searched by professionals in the field.

In summary, 2-Methoxy-4-(piperidin-4-yloxy)pyridine hydrochloride represents a compelling case study in modern drug discovery. Its structural elegance, combined with its applicability in cutting-edge research areas like AI-aided molecular design and targeted therapy development, ensures its continued relevance. For researchers and chemists exploring "bioactive heterocyclic compounds" or "pharmaceutical intermediates," this compound offers a wealth of opportunities for innovation and advancement.